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Compound of Interest

Compound Name: 2,5-Difluoropyridin-4-amine

Cat. No.: B067493 Get Quote

Essential Safety and Handling Guide for 2,5-
Difluoropyridin-4-amine
Disclaimer: This document provides essential safety and logistical information for handling 2,5-
Difluoropyridin-4-amine. A specific Safety Data Sheet (SDS) for this compound was not

available at the time of publication. The following guidance is based on the known hazards of

this chemical as per its GHS classification and safety protocols for structurally similar

compounds. Users should always perform a thorough risk assessment before handling this

chemical.

Hazard Summary
2,5-Difluoropyridin-4-amine is classified with the following hazards:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]
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Based on the hazards associated with 2,5-Difluoropyridin-4-amine and protocols for similar

chemicals, the following personal protective equipment is recommended.

Protection Type Recommended Equipment Specification/Standard

Eye and Face Protection
Chemical safety goggles or a

full-face shield.

Conforming to EU Standard

EN166 or US NIOSH

approved.

Skin Protection
Chemically resistant gloves

(e.g., Nitrile, Neoprene).
Inspected prior to use.

Laboratory coat. Standard lab coat.

Respiratory Protection

Use in a well-ventilated area. If

dust or aerosols are

generated, use a NIOSH-

approved respirator with an

appropriate particulate filter.

N95 (US) or type P1 (EU EN

143) particle respirator for

nuisance exposures. For

higher levels, use type

OV/AG/P99 (US) or type

ABEK-P2 (EU EN 143)

respirator cartridges.

Operational Plan for Safe Handling
1. Pre-Handling Procedures:

Risk Assessment: Conduct a thorough risk assessment for the planned experiment.

Information Review: Review this safety guide and any available chemical safety information.

Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible and in good working order.

Ventilation Check: Verify that the chemical fume hood or other ventilation system is

functioning correctly.

PPE Inspection: Inspect all PPE for damage before use.

2. Handling Procedures:
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Work Area: Handle 2,5-Difluoropyridin-4-amine exclusively in a designated chemical fume

hood.

Avoid Contact: Avoid all direct contact with the chemical. Do not breathe dust, fume, gas,

mist, vapors, or spray.

Dispensing: Carefully weigh and dispense the chemical to avoid generating dust.

Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly

after handling.

Contamination: Immediately clean up any spills according to the emergency procedures

outlined below.

3. Post-Handling Procedures:

Decontamination: Clean all equipment and the work surface with a suitable solvent and then

wash with soap and water.

Glove Removal: Use the proper glove removal technique (without touching the glove's outer

surface) to avoid skin contact.

Waste Disposal: Dispose of all chemical waste and contaminated materials according to the

disposal plan.

Storage: Store the chemical in a tightly sealed container in a cool, dry, and well-ventilated

area, away from incompatible materials.

Emergency and First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Disposal Plan
Waste Collection: Collect all waste containing 2,5-Difluoropyridin-4-amine in a designated,

properly labeled, and sealed container.

Container Labeling: The waste container must be clearly labeled with the chemical name and

associated hazards.

Disposal Method: Dispose of the chemical waste through a licensed hazardous waste

disposal company. Follow all local, state, and federal regulations for hazardous waste

disposal. Do not dispose of down the drain or in regular trash.

Contaminated Materials: All disposable PPE and materials used to clean up spills should be

collected and disposed of as hazardous waste.
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Workflow for Handling 2,5-Difluoropyridin-4-amine
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Caption: This diagram outlines the procedural workflow for the safe handling of 2,5-
Difluoropyridin-4-amine, from initial preparation to final disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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